Cas no 1207175-55-0 (Ethyl 2-(3-(benzylamino)oxetan-3-YL)acetate)
Ethyl 2-(3-(benzylamino)oxetan-3-YL)acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(3-(benzylamino)oxetan-3-yl)acetate
- (1R)-trans-4-[N-Boc-1-aminoethyl]cyclohexanecarboxylic Acid
- ethyl 2-[3-(benzylamino)oxetan-3-yl]acetate
- 3628AH
- Ethyl [3-(benzylamino)-3-oxetanyl]acetate
- Ethyl [3-(benzylamino)oxetan-3-yl]acetate
- DB-254660
- MFCD14586439
- ETHYL2-(3-(BENZYLAMINO)OXETAN-3-YL)ACETATE
- AS-42387
- DTXSID40745988
- CS-M1440
- AKOS025404007
- 1207175-55-0
- Ethyl 2-(3-(benzylamino)oxetan-3-YL)acetate
-
- MDL: MFCD14586439
- Inchi: 1S/C14H19NO3/c1-2-18-13(16)8-14(10-17-11-14)15-9-12-6-4-3-5-7-12/h3-7,15H,2,8-11H2,1H3
- InChI Key: UNDXXTHRTOJMJR-UHFFFAOYSA-N
- SMILES: O1CC(CC(=O)OCC)(C1)NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 249.13649347g/mol
- Monoisotopic Mass: 249.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.6
- XLogP3: 1.5
Ethyl 2-(3-(benzylamino)oxetan-3-YL)acetate Security Information
- Hazard Category Code: 22-37/38-41
- Safety Instruction: 26-39
Ethyl 2-(3-(benzylamino)oxetan-3-YL)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM284391-1g |
Ethyl 2-(3-(benzylamino)oxetan-3-yl)acetate |
1207175-55-0 | 95% | 1g |
$547 | 2021-06-09 | |
| Alichem | A019141440-1g |
Ethyl 2-(3-(benzylamino)oxetan-3-yl)acetate |
1207175-55-0 | 95% | 1g |
$567.45 | 2023-09-04 | |
| abcr | AB449143-250 mg |
Ethyl 2-(3-(benzylamino)oxetan-3-yl)acetate; . |
1207175-55-0 | 250MG |
€695.50 | 2023-07-18 | ||
| Chemenu | CM284391-1g |
Ethyl 2-(3-(benzylamino)oxetan-3-yl)acetate |
1207175-55-0 | 95% | 1g |
$702 | 2023-03-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E63000-100mg |
Ethyl 2-[3-(benzylamino)oxetan-3-yl]acetate |
1207175-55-0 | 97% | 100mg |
¥1368.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E63000-250mg |
Ethyl 2-[3-(benzylamino)oxetan-3-yl]acetate |
1207175-55-0 | 97% | 250mg |
¥1828.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E63000-1g |
Ethyl 2-[3-(benzylamino)oxetan-3-yl]acetate |
1207175-55-0 | 97% | 1g |
¥4568.0 | 2023-09-07 | |
| ChemScence | CS-M1440-100mg |
ethyl 2-(3-(benzylamino)oxetan-3-yl)acetate |
1207175-55-0 | 100mg |
$166.0 | 2022-04-28 | ||
| TRC | E938148-10mg |
Ethyl 2-(3-(Benzylamino)oxetan-3-yl)acetate |
1207175-55-0 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E938148-50mg |
Ethyl 2-(3-(Benzylamino)oxetan-3-yl)acetate |
1207175-55-0 | 50mg |
$ 185.00 | 2022-06-05 |
Ethyl 2-(3-(benzylamino)oxetan-3-YL)acetate Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on Ethyl 2-(3-(benzylamino)oxetan-3-YL)acetate
Research Brief on Ethyl 2-(3-(benzylamino)oxetan-3-YL)acetate (CAS: 1207175-55-0) in Chemical Biology and Pharmaceutical Applications
Ethyl 2-(3-(benzylamino)oxetan-3-YL)acetate (CAS: 1207175-55-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This oxetane derivative is characterized by its unique structural features, including a benzylamino group and an ester functionality, which make it a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.
The compound's oxetane ring is of particular interest due to its ability to improve the physicochemical properties of drug candidates, such as solubility and metabolic stability. Researchers have utilized Ethyl 2-(3-(benzylamino)oxetan-3-YL)acetate as a key building block in the synthesis of small molecules targeting various disease pathways. For instance, its incorporation into protease inhibitors has shown promising results in preclinical studies for treating viral infections and cancer.
Recent advancements in synthetic methodologies have enabled more efficient production of Ethyl 2-(3-(benzylamino)oxetan-3-YL)acetate, with improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic system for the stereoselective synthesis of this compound, highlighting its scalability for industrial applications. The study also reported on the compound's stability under various physiological conditions, which is crucial for its potential use in pharmaceutical formulations.
In the context of drug discovery, Ethyl 2-(3-(benzylamino)oxetan-3-YL)acetate has been employed as a precursor in the development of G protein-coupled receptor (GPCR) modulators. Its structural flexibility allows for diverse modifications, enabling researchers to fine-tune the pharmacological properties of resulting compounds. Recent patent filings indicate growing commercial interest in this compound, with several pharmaceutical companies exploring its use in next-generation therapeutics for neurological disorders and inflammatory diseases.
Ongoing research is investigating the compound's potential in targeted drug delivery systems. Preliminary data suggest that the oxetane moiety can enhance cellular uptake of conjugated therapeutic agents, making Ethyl 2-(3-(benzylamino)oxetan-3-YL)acetate a valuable component in the design of prodrugs. Additionally, its compatibility with click chemistry approaches has opened new avenues for the development of bioconjugates and imaging probes.
As the pharmaceutical industry continues to seek innovative chemical scaffolds for drug development, Ethyl 2-(3-(benzylamino)oxetan-3-YL)acetate (CAS: 1207175-55-0) represents a promising candidate with multiple applications. Future research directions may focus on expanding its utility in fragment-based drug discovery and exploring its potential in combination therapies. The compound's unique properties position it as a valuable tool in the medicinal chemist's arsenal for addressing unmet medical needs.
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